Journal Name:Planta Medica
Journal ISSN:0032-0943
IF:3.007
Journal Website:http://www.thieme.com/books-main/biochemistry/product/3494-planta-medica
Year of Origin:1953
Publisher:Georg Thieme Verlag
Number of Articles Per Year:149
Publishing Cycle:Monthly
OA or Not:Not
Design, fabrication, microstructure and properties of in-situ synthesized TiC reinforced stainless steel matrix composite coating by laser cladding
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.matchar.2023.113177
TiC particle reinforced Fe-based composite coatings have excellent properties, which are broadly considered as promising high-performance coatings/components. In this study, we designed and fabricated in-situ synthesized TiC reinforced stainless steel matrix composite (SMC) coatings through adding Cr3C2 and Ti powders and subsequently carried out by laser cladding technique. Experimental results show that TiC particles are uniformly distributed within the dendrites. Based on the microstructure observation, thermodynamics calculations and dynamics assumption, the feasibility of in-situ synthesized TiC particles are confirmed. As the content of in-situ synthesized TiC particles increases, the hardness and wear resistance of the coatings are improved. In addition, the replacement of Cr in the in-situ reaction is considered to be beneficial for the corrosion resistance of the coating and reduces the sensitivity of intergranular corrosion. Two types of distinct corrosion mechanisms have been proposed.
Detail
Effects of additive manufacturing process parameters and heat treatment on texture evolution and variant selection during austenite-martensite transformation in 18%Ni-M350 maraging steel
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.matchar.2023.113190
Variant selection and texture evolution of 18%Ni M350 maraging steel produced by laser-based directed energy deposition (DED) additive manufacturing (AM) technology are investigated in this study. The effects of heat treatment and AM processing parameters, including energy area density (EAD), powder feed rate, and laser power, on variant selection and texture evolution are discussed. Theoretically, 24 martensite variants tend to be formed during a cubic-to-cubic transformation based on the Kurdjumov–Sachs orientation relationship. Identifying the preference of variants in a thermo-mechanical process can pave the way for tailoring the desired product texture. Grain graph and local neighbor voting algorithms using measured electron backscatter diffraction (EBSD) were employed to reconstruct the parent austenite grain structure in this study. Even though no evidence of global variant selection is found, the variant selection tends to take place locally in small parent grains of heat-treated samples. Strong rotated Copper 112110γ and Z 111110γ components are observed in the parent austenite phase of the low EAD sample after heat treatment due to a high degree of recrystallization and second-order twins. A Goss texture 110001α in child martensite transitioned from these strong components is also observed to be strongly derived from packet 3 of this sample. This finding indicates that some low-misorientation variants of packet 3 are more energetically favorable to develop in a heat-treated M350 alloy produced by a low EAD.
Detail
In-situ TEM observations of nanovoid initiation and crack evolution in FCC phase of AlCoCrFeNi2.1 eutectic high-entropy alloy
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.matchar.2023.113206
The changes in microstructures after the exhaustion of dislocation-gliding ability but before cracking in the face-centered cubic (FCC) phase of AlCoCrFeNi2.1 eutectic high-entropy alloy (EHEA) were investigated by using in-situ transmission electron microscopy (TEM) tensile tests. It was found that crystal thinning area occurred ahead of the crack tip through dislocation gliding during loading. After that, crystal rotation and/or twinning took place in the crystal thinning area, which were the two main procedures after the exhaustion of dislocation glide ability but before cracking for this alloy. Nanovoids initiate in the dislocation-free zone ahead of the crack tips through crystal rotation induced by local high-stress concentration. Once the high-stress concentration at crack tip overcomes the critical twinning stress, new nanovoids are initiated near the deformation twin through Shockley partial dislocation (1/6 〈112〉 type) glide emitted from the deformation twin. The connection of these nanovoids would lead to the formation of nanocracks. Eventually, the “Y” and “zigzag” crack propagation paths were formed in the FCC phase for AlCoCrFeNi2.1 EHEA.
Detail
A novel high nitrogen hot-work die steel 3Cr5Mo2SiVN achieving excellent hardness-strength-toughness balance
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.matchar.2023.113154
A novel high nitrogen hot-work die steel 3Cr5Mo2SiVN was manufactured by pressurized induction melting, possessing excellent hardness-strength-toughness balance under conventional heat treatment process. The results indicated that 3Cr5Mo2SiVN steel exhibited better hardness-toughness synergy compared with H13 steel. Meanwhile, its impact energy and elongation were improved by ca. 50% and 13% compared with H13 steel with similar hardness. The achievement of superior toughness of 3Cr5Mo2SiVN steel could be attributed to the following reasons: firstly, the higher fraction of operators 1 and 2, more uniform and refined close-packets and Bain groups as well as smaller effective grain size obtained a higher ratio of high angle grain boundaries, which resulted in the more changes of crack propagation direction and thus an increase of energy absorption. Secondly, the smaller size and number density of undissolved M(C, N) carbonitrides distributed along the prior austenite grain boundaries required greater tensile stress and then reduced grain boundary brittleness. For the strengthening mechanism, the precipitation strengthening increment was mainly provided by M(C, N) carbonitrides and M3C carbides for 3Cr5Mo2SiVN steel, and MC carbides for H13 steel, respectively. The smaller effective grain size and higher interstitial atom (C and N) content in the martensitic laths of 3Cr5Mo2SiVN steel were crucial factors in enhancing its strength.
Detail
Rapid preparation of micro/nano porous Cu/Cu2O particles through dealloying of powder sintered Cu-Al alloy
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.matchar.2023.113175
Three-dimensional (3D) continuous micro/nano porous Cu/Cu2O (MNPC) particles that were difficult to obtain before were prepared. With the combination of rapid powder sintering and dealloying, when Al element is corroded, the particles can control the corrosion intensity through self shedding, to obtain bimodal pore size micron particles. The composition calculation and nano-ligament structure showed that C17A with eutectic point composition and particle morphology is conducive to obtaining complete microparticles. Complete particles with micropores for material exchange and nanopores for pollutant degradation will greatly improve the degradation rate. Therefore, in the dark ultrasonic environment, the addition of 120 °C oxidation for one hour of MNPC will increase the degradation efficiency of MO from 1.4% to 86% within 10 min.
Detail
Thermal conductivity and reliability reinforcement for sintered microscale Ag particle with AlN nanoparticles additive
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.matchar.2023.113150
To meet the increasing requirement of high-temperature die attach for power module on the excellent thermal conductivity and reliability, a novel Ag paste modified with AlN nanoparticles was designed. The thermal conductivity of the joint sintered by this modified Ag paste during long-term thermal aging was tested. It was found that with 1 wt% addition of AlN nanoparticles, the thermal conductivity of the joint was increased from 164.3 to 273.0 W/(K·m) due to the significant decrement of porosity. But the thermal conductivity of sintered joints was decreased slightly with the excessive addition of AlN nanoparticles. Meanwhile, the increasing porosity and pore size were observed in all joints during the following thermal aging and hence the thermal conductivity was decreased. But the pore growth in the joint sintered by Ag paste consisting of 1.0 wt% AlN nanoparticles was quite limited, which still had a high thermal conductivity of 249.4 W/(K·m) after 1008 h thermal aging, showing great thermal conductivity and reliability.
Detail
Microstructural evolution and wear properties of in-situ (TiB + TiC)-reinforced Ti6Al4V matrix composite coating by laser melting deposition
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.matchar.2023.113192
In this study, a laser melting deposition (LDM) process was employed to deposit titanium matrix composite (TMC) coatings on a titanium alloy substrate by adding 1–5 wt% nanosized B4C particles, which were annealed at 900 °C. The microstructure and dry sliding friction behavior of TMC coatings were studied before and after the annealing treatment. The experimental results show that the TiB + TiC hybrid reinforced phase formed by the in-situ reaction of B4C and Ti matrix mainly precipitated at the grain boundary, providing the grain boundary and second-phase strengthening. Specific orientation relationships of TiB and TiC phases with the matrix phase were revealed, which had an essential effect on the microhardness distribution along the coatings. The annealing treatment promoted the diffusion of hybrid reinforcement into the matrix, strengthening their interface bonding, and has an significant impact on the wear properties of TMC coating. The room temperature friction coefficient (COF) of all the coatings remained relatively constant at 0.3–0.6. With increasing B4C content, the wear loss of the as-deposited coatings continually increased from 0.024 mm3 to 0.054 mm3, while the wear loss of the annealed TMC coatings are much lower than before, from 0.032 mm3 (TMC1) to 0.020 mm3 (TMC2) and then rise to 0.023 mm3 (TMC3). Scanning electron microscopy (SEM) morphologies determined that annealing reduced the abrasive and adhesive wear of TMC composite coating and improved its wear resistance.
Detail
Hot deformation characteristics and microstructure evolution of Al20Co36Cr4Fe4Ni36 eutectic high entropy alloy
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-16 , DOI: 10.1016/j.matchar.2023.113180
Eutectic high entropy alloys (EHEAs) have garnered much research attention due to their excellent mechanical properties, superior castability, good oxidation resistance, and stable microstructure in a wide range of temperatures. Inspires from mature Ni and Co-based superalloys, a novel Al20Co36Cr4Fe4Ni36 EHEA was designed and prepared to obtain good mechanical properties at both room temperature and high temperatures in this study. The novel EHEA consists of a L12 phase and a B2 phase with a superior ultra-tensile strength of 1005 ± 40 MPa and a ductility of 8.8 ± 0.4% at room temperature. The engineering compressive stress–strain curves at 1073 K indicated that the current EHEA performs a high strength of 321 ± 9 MPa without fracture even at a high temperature of ~0.6 TE, which is even superior to some refractory high entropy alloys (RHEAs). The hot deformation behavior and microstructure evolution of the new EHEA was investigated at the temperature range of 1073 K to 1273 K and various strain rates from 10−3 s−1 to 10−1 s−1. The constitutive equation that describes the correlations between the flow stress, strain rate, and temperatures was constructed. Continuous dynamic recrystallization (CDRX) was the primary dynamic recrystallization (DRX) mechanism in both the L12 and B2 phases during hot deformation. However, the proportion of dynamic recrystallization grains in the L12 phase is higher than that in the B2 phase according to the high angle grain boundaries (HAGBs) under the same deformation condition, suggesting that the CDRX kinetics was faster and stronger in the L12 phase. The present study provided a new thought for designing EHEAs and an insight into the hot deformation behavior of EHEAs with lamellar morphologies.
Detail
Synergistic effect of transpassive film and γ″ phase on the electrochemical dissolution behavior of Inconel 718 manufactured by laser directed energy deposition
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-23 , DOI: 10.1016/j.matchar.2023.113207
This study investigated the synergistic effect of transpassive film and γ″ phase on the electrochemical dissolution behavior of Inconel 718 manufactured by laser directed energy deposition. The investigation was based on samples after homogenization and aging with (γ + γ″) phases and homogenization with γ phase. The compositions of the transpassive films for two kinds of heat-treated samples were similar, mainly comprising porous Ni hydroxides. The incompact transpassive film induced the local preferential dissolution of the γ matrix and generated multiple dispersive pits on the surface. Compared with the sample after homogenization, the spatial distribution of the γ″ phase in the sample after homogenization and aging restricted the expansion of pits in the γ matrix, leading to superior surface quality. The detachment of the γ″ phase during electrochemical dissolution provided extra mass loss and higher current efficiency. A qualitative model was proposed to demonstrate the synergistic effect of the transpassive film and γ″ phase on the dynamic electrochemical dissolution process.
Detail
Strengthening characteristic and mechanism of AlCoCrFeNi high-entropy alloy particles for Al-Cu dissimilar friction stir lap welded joint
Planta Medica ( IF 3.007 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.matchar.2023.113153
Regarding the light-weight welding application, the strategy of non-tool penetration into lower hard sheet is considered as a promising dissimilar friction stir lap welding (FSLW) process for restriction of tool wear and reduction of welding force. In order to further improve the mechanical properties of the lap joint for such a case, AlCoCrFeNi high-entropy alloy (HEA) particles were selected as reinforcement for the Al-Cu dissimilar FSLW. A novel approach to incorporating HEA particles into lap weld, where a HEA particle-reinforced Al matrix was pre-prepared by FSLW, was proposed to prevent the overflow of particles from weld effectively during Al-Cu FSLW. The strengthening characteristic and mechanism of the HEA particles were systematically explored in this paper. Microstructural analyses indicate that the spherical HEA particles with large size contribute to the grain refinement via particle-stimulated nucleation mechanism, furthermore, nanoscale particles (Al3Ni and Al13Fe4) are formed adjacent to the HEA particles in the Al matrix. The induced grain refinement strengthening and secondary phase strengthening by the HEA particles are responsible for the significant improvement in the mechanical properties of Al-Cu lap joint. This study provides a technological approach and a theoretical foundation for the high-quality dissimilar FSLW used in light-weight manufacturing field.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学3区 CHEMISTRY, MEDICINAL 药物化学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
4.40 97 Science Citation Index Science Citation Index Expanded Not
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